6943-65-3; 96-83-3

Ethane-1,2-diyl dicarbamimidothioate

• CAS RN:
• 6943-65-3; 96-83-3

• Formula:
• C4H10N4S2

• InChI:
• InChI=1S/C4H10N4S2/c5-3(6)9-1-2-10-4(7)8/h1-2H2,(H3,5,6)(H3,7,8)

• InChIKey:
• SWXOUTZSPTXSOB-UHFFFAOYSA-N

• Ethane-1,2-diyl dicarbamimidothioate is a useful research compound. Its molecular formula is C4H10N4S2 and its molecular weight is 178.27. The purity is usually 95%.

N-(3-(4-(dimethylamino)phenyl)propyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 953196-83-3

• Formula:
• C15H22N2O

• InChI:
• InChI=1S/C15H22N2O/c1-17(2)14-9-5-12(6-10-14)4-3-11-16-15(18)13-7-8-13/h5-6,9-10,13H,3-4,7-8,11H2,1-2H3,(H,16,18)

• InChIKey:
• GRJMAMOQQKXSTJ-UHFFFAOYSA-N

• N-(3-(4-(dimethylamino)phenyl)propyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C15H22N2O and its molecular weight is 246.354. The purity is usually 95%.

Pseudourea, 2,2-ethylenedithiodi-, dihydrobromide

In Stock

• CAS RN:
• 6943-65-3

• Formula:
• C4H12Br2N4S2

• InChI:
• InChI=1S/C4H10N4S2.2BrH/c5-3(6)9-1-2-10-4(7)8;;/h1-2H2,(H3,5,6)(H3,7,8);2*1H

• InChIKey:
• VABTXEYLYWGJRB-UHFFFAOYSA-N

• Pseudourea, 2,2-ethylenedithiodi-, dihydrobromide is a useful research compound. Its molecular formula is C4H12Br2N4S2 and its molecular weight is 340.1 g/mol. The purity is usually 95%.

6-Fluoropyrimidine-2,4-diamine

In Stock

• CAS RN:
• 696-83-3

• Formula:
• C4H5FN4

• InChI:
• InChI=1S/C4H5FN4/c5-2-1-3(6)9-4(7)8-2/h1H,(H4,6,7,8,9)

• InChIKey:
• BOVQRQCKNKKBOR-UHFFFAOYSA-N

• 6-Fluoropyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C4H5FN4 and its molecular weight is 128.11 g/mol. The purity is usually 95%.

(3-Aminopiperidin-1-yl)(2-methoxypyridin-3-yl)methanone

In Stock

• CAS RN:
• 1409396-83-3

• Formula:
• C12H17N3O2

• InChI:
• InChI=1S/C12H17N3O2/c1-17-11-10(5-2-6-14-11)12(16)15-7-3-4-9(13)8-15/h2,5-6,9H,3-4,7-8,13H2,1H3

• InChIKey:
• VVCPVFLDUZVMIJ-UHFFFAOYSA-N

• (3-Aminopiperidin-1-yl)(2-methoxypyridin-3-yl)methanone is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.

N-[1-[1-[2-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-oxoethyl]benzimidazol-2-yl]ethyl]-4-methylbenzamide

• CAS RN:
• 5496-83-3

• Formula:
• C28H32N4O2

• InChI:
• InChI=1S/C28H32N4O2/c1-6-15-31-19(3)16-23(21(31)5)26(33)17-32-25-10-8-7-9-24(25)30-27(32)20(4)29-28(34)22-13-11-18(2)12-14-22/h7-14,16,20H,6,15,17H2,1-5H3,(H,29,34)

• InChIKey:
• NISIXHKAOUHOKY-UHFFFAOYSA-N

• N-[1-[1-[2-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-oxoethyl]benzimidazol-2-yl]ethyl]-4-methylbenzamide is a useful research compound. Its molecular formula is C28H32N4O2 and its molecular weight is 456.6 g/mol. The purity is usually 95%.

n2-Methyl-5-nitropyrimidine-2,4-diamine

In Stock

• CAS RN:
• 5096-83-3

• Formula:
• C5H7N5O2

• InChI:
• InChI=1S/C5H7N5O2/c1-7-5-8-2-3(10(11)12)4(6)9-5/h2H,1H3,(H3,6,7,8,9)

• InChIKey:
• BEXUNUZAIDKXCR-UHFFFAOYSA-N

• N2-Methyl-5-nitropyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C5H7N5O2 and its molecular weight is 169.14 g/mol. The purity is usually 95%.

6-(Methylthio)benzimidazo[1,2-c]quinazoline

In Stock

• CAS RN:
• 76196-83-3

• Formula:
• C15H11N3S

• InChI:
• InChI=1S/C15H11N3S/c1-19-15-17-11-7-3-2-6-10(11)14-16-12-8-4-5-9-13(12)18(14)15/h2-9H,1H3

• InChIKey:
• UEKHKTWLEZZJCQ-UHFFFAOYSA-N

• 6-(Methylthio)benzimidazo[1,2-c]quinazoline is a useful research compound. Its molecular formula is C15H11N3S and its molecular weight is 265.33. The purity is usually 95%.

Methyl 3-(3,4,5,6-tetrahydro-2H-azepin-7-YL)dithiocarbazate

Usually In Stock

• CAS RN:
• 18596-83-3

• Formula:
• C8H15N3S2

• InChI:
• InChI=1S/C8H15N3S2/c1-13-8(12)11-10-7-5-3-2-4-6-9-7/h2-6H2,1H3,(H,9,10)(H,11,12)

• InChIKey:
• RXQXXGTXRWRWGF-UHFFFAOYSA-N

• Methyl 3-(3,4,5,6-tetrahydro-2H-azepin-7-YL)dithiocarbazate is a useful research compound. Its molecular formula is C8H15N3S2 and its molecular weight is 217.4 g/mol. The purity is usually 95%.

Iopanoic acid

In Stock

• CAS RN:
• 96-83-3

• Formula:
• C11H12I3NO2

• InChI:
• InChI=1S/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)

• InChIKey:
• OIRFJRBSRORBCM-UHFFFAOYSA-N

• Iopanoic acid is an oral cholecystographic agent, which is rich in iodine and is a potent inhibitor of 5′ -deiodinase.
  This radiographic contrast agent prevents the release of thyroid hormone from the thyroid gland. It also inhibits the conversion of thyroxine to triiodothyronine.
  Iopanoic Acid, also known as Telepaque, is an iodine containing oral cholecystographic agent that has been used to treat hyperthyroidism. Iopanoic acid is also a radiopaque medium used as diagnostic aid.
  

4,6-Dichloro[1,2,5]thiadiazolo[3,4-c]pyridine

Usually In Stock

• CAS RN:
• 500896-83-3

• Formula:
• C5HCl2N3S

• InChI:
• InChI=1S/C5HCl2N3S/c6-3-1-2-4(5(7)8-3)10-11-9-2/h1H

• InChIKey:
• WAQHEBWTNUNSHC-UHFFFAOYSA-N

• 4,6-Dichloro[1,2,5]thiadiazolo[3,4-c]pyridine is a useful research compound. Its molecular formula is C5HCl2N3S and its molecular weight is 206.04. The purity is usually 95%.

3-(Difluoromethyl)-4-fluoro-2-methylbenzoic acid

Usually In Stock

• CAS RN:
• 2248296-83-3

• Formula:
• C9H7F3O2

• InChI:
• InChI=1S/C9H7F3O2/c1-4-5(9(13)14)2-3-6(10)7(4)8(11)12/h2-3,8H,1H3,(H,13,14)

• InChIKey:
• OKANTFAVEKGVLJ-UHFFFAOYSA-N

• 3-(Difluoromethyl)-4-fluoro-2-methylbenzoic acid is a useful research compound. Its molecular formula is C9H7F3O2 and its molecular weight is 204.148. The purity is usually 95%.

7-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-5-methylpyrazolo[1,5-a]pyrimidine

Usually In Stock

• CAS RN:
• 2379996-83-3

• Formula:
• C21H28N6O

• InChI:
• InChI=1S/C21H28N6O/c1-15-13-20(27-18(23-15)7-10-22-27)26-11-8-16(9-12-26)14-28-19-6-5-17(24-25-19)21(2,3)4/h5-7,10,13,16H,8-9,11-12,14H2,1-4H3

• InChIKey:
• XFDNQUZJJPKTDF-UHFFFAOYSA-N

• 7-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-5-methylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C21H28N6O and its molecular weight is 380.496. The purity is usually 95%.

ethyl 3-(1-methyl-1H-pyrazole-5-amido)-5-phenylthiophene-2-carboxylate

In Stock

• CAS RN:
• 1019096-83-3

• Formula:
• C18H17N3O3S

• InChI:
• InChI=1S/C18H17N3O3S/c1-3-24-18(23)16-13(20-17(22)14-9-10-19-21(14)2)11-15(25-16)12-7-5-4-6-8-12/h4-11H,3H2,1-2H3,(H,20,22)

• InChIKey:
• JGOZOPMRACZLJW-UHFFFAOYSA-N

• Ethyl 3-(1-methyl-1H-pyrazole-5-amido)-5-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.4 g/mol. The purity is usually 95%.